N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide

• IUPAC Name: N-[3-(3-fluorophenyl)phenyl]-1-[(5-methylfuran-2-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H25FN2O2/c1-17-8-9-23(29-17)16-27-12-10-18(11-13-27)24(28)26-22-7-3-5-20(15-22)19-4-2-6-21(25)14-19/h2-9,14-15,18H,10-13,16H2,1H3,(H,26,28)
• InChI Key: DLLWTDLMRDSSAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCC(CC2)C(=O)NC3=CC=CC(=C3)C4=CC(=CC=C4)F
• Molecular Formula: C24H25FN2O2
• Molecular Weight: 392.5 g/mol

Description

N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide, also known as FMP, is a chemical compound that has received significant attention in scientific research due to its potential applications in medicine and pharmacology. FMP has been synthesized through several methods and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide is not fully understood, but it is believed to act as a modulator of several neurotransmitters and receptors in the brain. N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide has been found to bind to the dopamine transporter and inhibit the reuptake of dopamine, leading to increased dopamine levels in the brain. N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide has also been found to bind to the sigma-1 receptor and modulate its activity, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide has been found to exhibit a range of biochemical and physiological effects. In addition to its neuroprotective effects, N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide has been found to exhibit anti-inflammatory and analgesic effects. N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide has also been found to modulate the activity of several enzymes and proteins involved in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide has several advantages for lab experiments, including its high yield and purity, as well as its potential applications in medicine and pharmacology. However, N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide. One area of research could focus on further investigating the potential of N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders. Another area of research could focus on the potential of N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide as an anticancer agent and its mechanisms of action against cancer cells. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide and its potential side effects.

Synthesis Methods

N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide has been synthesized through various methods, including the reaction of 3-fluoro-N-(4-piperidinyl) benzamide with 5-methyl-2-furaldehyde in the presence of a catalyst. Another method involves the reaction of 3-fluoro-N-(4-piperidinyl) benzamide with 5-methyl-2-furan carboxylic acid in the presence of a coupling agent. Both methods have been found to produce N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide with high yield and purity.

Scientific Research Applications

N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide has been the subject of several scientific studies due to its potential applications in medicine and pharmacology. One study investigated the potential of N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide as a therapeutic agent for Alzheimer's disease. The study found that N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide exhibited neuroprotective effects and improved cognitive function in animal models of Alzheimer's disease. Another study investigated the potential of N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide as an anticancer agent and found that it exhibited cytotoxic effects against several cancer cell lines. N-(3'-fluoro-3-biphenylyl)-1-[(5-methyl-2-furyl)methyl]-4-piperidinecarboxamide has also been investigated for its potential use as an analgesic and anti-inflammatory agent.